Cas no 37841-25-1 (Benzonitrile, 2,4,6-trinitro-)

• Product Name: Benzonitrile, 2,4,6-trinitro-
• CAS No: 37841-25-1
• MF: C₇H₂N₄O₆
• MW: 238.113980770111
• CID: 292333
• PubChem ID: 4912814
• Update Time: 2025-04-19

Benzonitrile, 2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,4,6-trinitro-
• 2,4,6-trinitrobenzonitrile
• AKOS005599652
• 2,4,6-trinitro-benzonitrile
• DTXSID40406724
• 37841-25-1

• Inchi： 1S/C7H2N4O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H
• InChI Key： XBQUNNGYNBKOCN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1C#N)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 237.99746
• Monoisotopic Mass: 237.99743380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 153.21